Cas no 1361475-24-2 (3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361475-24-2
• MF: C₁₂H₄Cl₃F₄N
• MW: 344.519474029541
• CID: 4966179
• Update Time: 2025-05-28

3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F4N/c13-5-3-6(10(15)7(14)4-5)11-8(16)1-2-9(20-11)12(17,18)19/h1-4H
• InChI Key： JYRITLFAWWAUMS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C(F)(F)F)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 342.934545 g/mol
• Monoisotopic Mass: 342.934545 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 344.5

Additional information on 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361475-24-2)

The chemical compound 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361475-24-2) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethyl group and trichlorophenyl moiety, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. This article delves into its properties, synthesis, and potential applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced stability and bioavailability. Researchers frequently search for terms like "fluorinated heterocycles in drug design" or "trifluoromethylpyridine synthesis", reflecting the growing interest in this niche. The compound’s CAS No. 1361475-24-2 is often queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

The synthesis of 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine typically involves multi-step reactions, including halogenation and cross-coupling protocols. Modern techniques such as flow chemistry and catalysis optimization are being explored to improve yield and reduce environmental impact—a hot topic aligned with green chemistry principles. Its lipophilic nature and electron-withdrawing groups also make it a candidate for crop protection agents, a sector increasingly focused on low-toxicity alternatives.

From a pharmaceutical perspective, this compound’s pyridine core is a key scaffold in kinase inhibitors and antiviral drugs. Searches for "pyridine derivatives in medicinal chemistry" or "fluorine in drug development" highlight its interdisciplinary appeal. Computational tools like molecular docking and QSAR modeling are accelerating its study, addressing common user queries about structure-activity relationships.

In conclusion, 3-Fluoro-2-(2,3,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361475-24-2) exemplifies the synergy between structural innovation and application diversity. Its relevance to agrochemicals, pharmaceuticals, and material science ensures sustained interest, while advancements in synthetic methodologies and AI-assisted research continue to unlock its potential.